(E)-2-(4-chlorophenyl)-N-[1-(3-chlorophenyl)ethyl]ethenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-2-(4-chlorophenyl)-N-[1-(3-chlorophenyl)ethyl]ethenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is also known as TCS2314 and is a member of the sulfonamide class of compounds.
Scientific Research Applications
Structural Analysis and Synthesis Protocols
Synthetic Approaches
Various studies have focused on the synthesis of chlorophenyl-containing compounds, exploring different synthetic routes and protocols. For instance, ethyl 4-(4-chlorophenyl)-3-methyl-2,4-dioxobutyrate, a precursor to antiobesity agents like rimonabant, was synthesized from p-chloropropiophenone, highlighting the importance of chlorophenyl compounds in medicinal chemistry Hao Zhi-hui, 2007.
Crystal Structure Analysis
The analysis of crystal structures of chlorophenyl compounds provides insights into their molecular configurations, interactions, and potential applications in drug design. The compound ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate, for example, showcases the detailed structural elucidation necessary for understanding the compound's behavior in solid-state, contributing to the design of novel molecules with specific properties James E. Johnson et al., 2006.
Potential Medicinal Applications
Antimicrobial and Antifungal Agents
Derivatives of chlorophenyl compounds have been explored for their biological activities, including antimicrobial and antifungal properties. N-Dimethylphenyl substituted derivatives of N-ethyl/benzyl-4-chlorobenzenesulfonamide showed moderate to good activities against Gram-negative & Gram-positive bacteria, showcasing the potential of chlorophenyl compounds in developing new antimicrobial agents Aziz‐ur‐Rehman et al., 2014.
Endothelin Receptor Antagonists
The exploration of ethenesulfonamide derivatives has led to the discovery of novel endothelin receptor antagonists, indicating the therapeutic potential of such compounds in treating diseases related to endothelin dysregulation. This research underlines the importance of chlorophenyl compounds in developing new treatments for cardiovascular diseases H. Harada et al., 2001.
properties
IUPAC Name |
(E)-2-(4-chlorophenyl)-N-[1-(3-chlorophenyl)ethyl]ethenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2NO2S/c1-12(14-3-2-4-16(18)11-14)19-22(20,21)10-9-13-5-7-15(17)8-6-13/h2-12,19H,1H3/b10-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUGILNKJFFXBJM-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC=C1)Cl)NS(=O)(=O)C=CC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C1=CC(=CC=C1)Cl)NS(=O)(=O)/C=C/C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorophenyl)-N-[1-(3-chlorophenyl)ethyl]ethene-1-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.